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Compound of Interest

Compound Name: Food black 1

Cat. No.: B12511822

Introduction

Brilliant Black BN, also known as Food Black 1 or E151, is a synthetic bis-azo dye used to
impart a black or dark color to a variety of food products, including soft drinks, candies, and
sauces.[1][2][3][4] As the consumption of food additives is a matter of public health, regulatory
bodies establish acceptable daily intake (ADI) levels and maximum permitted levels in
foodstuffs.[2][5][6] Therefore, a simple, rapid, and cost-effective analytical method is essential
for manufacturers to ensure compliance with these regulations and for quality control purposes.

This application note details a spectrophotometric method for the quantitative determination of
Brilliant Black BN in soft drinks. The method is based on the Beer-Lambert Law, which states
that the absorbance of a solution is directly proportional to the concentration of the absorbing
species. By measuring the absorbance of a soft drink sample at the dye's maximum
absorbance wavelength (Amax), its concentration can be accurately determined using a
calibration curve prepared from standard solutions.

Principle of the Method

Brilliant Black BN is a water-soluble dye that exhibits a characteristic absorption spectrum in
the visible range.[3][7] The wavelength of maximum absorbance (Amax) for Brilliant Black BN in
an aqueous solution is approximately 572 nm.[7][8] The intensity of the color, measured as
absorbance, is directly proportional to the concentration of the dye. This relationship is
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quantified by the Beer-Lambert Law (A = ebc), where A is absorbance, € is the molar
absorptivity, b is the path length of the cuvette, and c is the concentration. A calibration curve of
absorbance versus a series of known concentrations is plotted, and the concentration of the
dye in an unknown sample is determined by interpolating its measured absorbance onto this
curve.

Quantitative Data Summary

The following table summarizes key analytical parameters for the spectrophotometric
determination of Brilliant Black BN.

Parameter Value Reference
Chemical Formula C2sH17NsNas014S4 [1][9]
Molecular Weight 867.7 g/mol [819]
Maximum Absorbance (Amax) ~572 nm (in water) [71[8]
Absorptivity (a) 53.0 L/(g-cm) [7]
Linearity Range 2 - 35 ug/mL

Limit of Detection (LOD) 0.328 pg/mL

Limit of Quantification (LOQ) 0.99 pg/mL

Acceptable Daily Intake (ADI) -

EU 5 mg/kg body weight/day [2][5]

Acceptable Daily Intake (ADI) -

1 mg/kg body weight/da 2
JECEA g/Kg y g y (2]

Detailed Experimental Protocols

1. Apparatus and Reagents
e Apparatus:

o UV-Visible Spectrophotometer (capable of scanning in the 400-700 nm range)
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o Matched quartz or glass cuvettes (1 cm path length)

o Analytical balance (+ 0.0001 g)

o Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

o Pipettes (various sizes)

o Beakers and glass stirring rods

o Ultrasonic bath (for degassing)

¢ Reagents:

o Brilliant Black BN analytical standard (purity > 98%)

o Deionized or distilled water

2. Preparation of Standard Solutions

e Stock Standard Solution (100 pg/mL):

o

Accurately weigh 10.0 mg of the Brilliant Black BN analytical standard.

[¢]

Quantitatively transfer the powder to a 100 mL volumetric flask.

o

Dissolve the powder in a small amount of deionized water and then dilute to the mark with
deionized water.

o

Stopper the flask and mix thoroughly by inversion. This solution should be stored in a dark,
cool place.

o Working Calibration Standards (e.g., 2, 5, 10, 15, 20, 25 pg/mL):

o Label a series of 25 mL volumetric flasks.

o Using a pipette, transfer the appropriate volume of the 100 pg/mL stock solution into each
flask as shown in the table below.
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o Dilute each flask to the 25 mL mark with deionized water.

o Stopper and mix thoroughly.

Desired Concentration Volume of Stock Solution .
Final Volume (mL)

(ng/mL) (mL)

2.0 0.5 25
5.0 1.25 25
10.0 25 25
15.0 3.75 25
20.0 5.0 25
25.0 6.25 25

. Sample Preparation
Take a representative sample of the soft drink.

If the drink is carbonated, place approximately 50 mL in a beaker and degas it by placing it in
an ultrasonic bath for 10-15 minutes or by vigorous stirring.

Using a pipette, transfer 5.0 mL of the degassed soft drink into a 50 mL volumetric flask.

Dilute to the mark with deionized water and mix well. This represents a 1:10 dilution. Note:
The dilution factor may need to be adjusted if the initial absorbance reading is outside the
linear range of the calibration curve.

If the diluted sample appears cloudy or contains particulate matter, filter it through a 0.45 um
syringe filter before measurement.

. Spectrophotometric Measurement

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.
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o Set the wavelength to the Amax of Brilliant Black BN (~572 nm).

» Fill a cuvette with deionized water to serve as the blank. Place it in the spectrophotometer
and zero the absorbance.

» Measure the absorbance of each of the prepared working calibration standards, starting from
the least concentrated. Rinse the cuvette with the next standard solution before filling.

e Measure the absorbance of the prepared soft drink sample.
5. Data Analysis and Calculation

o Construct the Calibration Curve: Plot a graph of absorbance (y-axis) versus concentration (x-
axis) for the working standards.

o Perform Linear Regression: Calculate the equation of the line (y = mx + c¢) and the
correlation coefficient (R2). The R2 value should be = 0.999 for a good linear fit.

o Calculate Sample Concentration: Use the equation of the line to calculate the concentration
of Brilliant Black BN in the diluted soft drink sample.

o Concentration (ug/mL) = (Absorbance of Sample - y-intercept) / slope

» Account for Dilution: Multiply the calculated concentration by the dilution factor to find the
concentration in the original, undiluted soft drink.

o Original Concentration (ug/mL) = Concentration from curve x Dilution Factor

o Example: If the concentration from the curve is 12.5 pg/mL and the dilution factor was 10,
the original concentration is 125 pg/mL.

Visualizations
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Caption: Experimental workflow for the determination of Brilliant Black BN.
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Caption: The relationship of variables in the Beer-Lambert Law.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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